{1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone

• Molecular Formula: C23H18FNO2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: [1-[2-(2-fluorophenoxy)ethyl]indol-3-yl]-phenylmethanone
• InChI: InChI=1S/C23H18FNO2/c24-20-11-5-7-13-22(20)27-15-14-25-16-19(18-10-4-6-12-21(18)25)23(26)17-8-2-1-3-9-17/h1-13,16H,14-15H2
• InChI Key: GVDOEEXQHVZFSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4F

Description

{1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a complex structure with an indole core, a fluorophenoxyethyl group, and a phenylmethanone moiety, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of {1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone typically involves multiple steps, starting with the preparation of the indole core. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The fluorophenoxyethyl group can be introduced through nucleophilic substitution reactions, while the phenylmethanone moiety can be added via Friedel-Crafts acylation. Industrial production methods may involve optimization of these steps to improve yield and scalability.

Chemical Reactions Analysis

{1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert ketones to alcohols.

Substitution: Electrophilic substitution reactions can occur on the indole ring, especially at the C-3 position, using reagents like halogens or nitro groups.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: Indole derivatives, including this compound, have shown potential as antiviral, anticancer, and antimicrobial agents.

Medicine: The compound’s unique structure allows it to interact with various biological targets, making it a candidate for drug development.

Industry: It can be used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of {1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone involves its interaction with specific molecular targets. The indole core can bind to various receptors and enzymes, modulating their activity. The fluorophenoxyethyl group may enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets. The phenylmethanone moiety can participate in hydrogen bonding and hydrophobic interactions, further stabilizing the compound’s binding to its targets .

Comparison with Similar Compounds

Similar compounds to {1-[2-(2-fluorophenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone include other indole derivatives such as:

• 1-(2-fluorophenyl)-2-(1H-indol-3-yl)ethanone
• 1-(2-chlorophenyl)-2-(1H-indol-3-yl)ethanone
• 1-(2-bromophenyl)-2-(1H-indol-3-yl)ethanone

These compounds share the indole core and phenylmethanone moiety but differ in the substituents on the phenyl ring. The presence of different halogens (fluorine, chlorine, bromine) can influence the compound’s reactivity, biological activity, and pharmacokinetic properties .